Cas no 946683-70-1 (5-Fluoro-2-(2-methoxyethoxy)aniline)

• Product Name: 5-Fluoro-2-(2-methoxyethoxy)aniline
• CAS No: 946683-70-1
• MF: C₉H₁₂FNO₂
• MW: 185.195486068726
• CID: 3158694
• PubChem ID: 26189628
• Update Time: 2025-06-14

5-Fluoro-2-(2-methoxyethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-(2-methoxyethoxy)aniline
• A1-07000
• EN300-66150
• WMB68370
• SCHEMBL1136352
• KS-5586
• AKOS000222258
• Z332376340
• 946683-70-1

• MDL： MFCD08687838
• Inchi： 1S/C9H12FNO2/c1-12-4-5-13-9-3-2-7(10)6-8(9)11/h2-3,6H,4-5,11H2,1H3
• InChI Key： ADKLFZDWFZAEST-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)N)OCCOC

Computed Properties

• Exact Mass: 185.08520679g/mol
• Monoisotopic Mass: 185.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.5Ų

5-Fluoro-2-(2-methoxyethoxy)aniline Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 5-Fluoro-2-(2-methoxyethoxy)aniline

Comprehensive Overview of 5-Fluoro-2-(2-methoxyethoxy)aniline (CAS No. 946683-70-1): Properties, Applications, and Industry Insights

5-Fluoro-2-(2-methoxyethoxy)aniline (CAS No. 946683-70-1) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research. This fluoro-substituted aniline derivative features a unique methoxyethoxy side chain, making it a versatile intermediate for synthesizing bioactive molecules. With increasing demand for precision chemical synthesis, this compound has become a focal point for researchers exploring structure-activity relationships in drug development.

The molecular structure of 5-Fluoro-2-(2-methoxyethoxy)aniline combines aromatic reactivity with ether-linked flexibility, enabling diverse chemical modifications. Recent studies highlight its potential in creating targeted therapeutics, particularly in oncology and CNS drug discovery. The fluorine atom enhances metabolic stability—a critical factor addressed in modern medicinal chemistry optimization strategies. Industry reports indicate growing interest in such tailored aniline derivatives for fragment-based drug design.

From a synthetic perspective, CAS 946683-70-1 demonstrates excellent compatibility with cross-coupling reactions, a hot topic in green chemistry forums. Its electron-rich aromatic system facilitates palladium-catalyzed transformations, aligning with current trends toward atom-efficient methodologies. Researchers frequently search for high-purity aniline intermediates like this compound when developing next-generation kinase inhibitors or GPCR-targeted compounds.

Analytical characterization of 5-Fluoro-2-(2-methoxyethoxy)aniline typically involves advanced techniques such as HPLC-MS and multinuclear NMR, reflecting the pharmaceutical industry's emphasis on structural verification. Quality control protocols for this material often exceed standard monographs, addressing the ICH Q3D guidelines for elemental impurities—a frequent discussion point in regulatory chemistry circles.

In material science applications, the compound's dual functionality (amine and ether groups) enables its use as a building block for functional polymers. Patent literature reveals innovative applications in photoactive materials and liquid crystal compositions, particularly where fluorine-induced polarity modulates material properties. These developments respond to market demands for specialty electronic chemicals.

Supply chain considerations for CAS 946683-70-1 emphasize GMP-compliant manufacturing and cold chain logistics, reflecting broader industry shifts toward quality-by-design principles. Safety data sheets highlight standard organic compound handling procedures, with particular attention to amine group reactivity during large-scale processing—a common concern in process chemistry optimization.

Emerging research explores the compound's potential in bioconjugation chemistry, where its ortho-substitution pattern offers steric advantages for creating stable linker systems. This aligns with booming interest in antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs)—currently among the most searched topics in biopharmaceutical innovation.

Environmental fate studies of 5-Fluoro-2-(2-methoxyethoxy)aniline contribute to discussions about sustainable molecular design. The compound's moderate biodegradability profile and low bioaccumulation potential make it a candidate for green chemistry metrics evaluations—an increasingly important factor in ESG-compliant chemical development.

Academic and industrial laboratories frequently inquire about scalable synthesis routes for this material, particularly methods avoiding heavy metal catalysts. Recent publications describe innovative approaches using continuous flow chemistry and enzyme-mediated amination, addressing pain points in process intensification.

The pricing dynamics of 946683-70-1 reflect its niche status as a high-value intermediate. Market analysts note correlation between demand fluctuations and orphan drug development pipelines, underscoring its role in precision medicine initiatives. Custom synthesis inquiries often focus on isotope-labeled versions for metabolic studies.

Looking forward, 5-Fluoro-2-(2-methoxyethoxy)aniline exemplifies the convergence of molecular complexity and functional versatility driving modern fine chemicals markets. Its applications span from small molecule drug candidates to advanced material precursors, positioning it as a compound of continuing interest across multiple high-tech industries.